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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B12400270 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromopentadecane-d3 is not readily

available. The following information is based on the safety data for the non-deuterated form, 1-

Bromopentadecane. The toxicological properties of the deuterated compound have not been

fully investigated, but they are expected to be very similar to the parent compound.

Researchers should handle this compound with the same precautions as 1-

Bromopentadecane.

This guide provides a comprehensive overview of the safety and handling considerations for 1-
Bromopentadecane-d3, intended for researchers, scientists, and professionals in drug

development.

Physicochemical and Safety Data
The quantitative data for 1-Bromopentadecane has been compiled from various safety data

sheets to provide a clear reference for its physical and chemical properties.

Table 1: Physical and Chemical Properties of 1-Bromopentadecane
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Property Value Source

Molecular Formula C15H31Br [1][2]

Molecular Weight 291.31 g/mol [1][3]

Appearance Clear to light yellow liquid [1][2]

Melting Point 17-19 °C [1]

Boiling Point 159-160 °C at 5-7 hPa [1]

Flash Point 110 °C (closed cup) [1]

Density 1.005 g/cm³ at 25 °C [1]

Vapor Pressure < 1 mmHg at 20 °C

Vapor Density 10.06 - 10.1 (Air = 1.0) [1]

Solubility No data available [1][2]

Table 2: Hazard Identification and Safety Information for 1-Bromopentadecane
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Hazard Classification Description Source

GHS Pictogram Warning [3]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH412:

Harmful to aquatic life with

long lasting effects

[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP273: Avoid release to the

environmentP280: Wear

protective gloves/protective

clothing/eye protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1][2]

Hazardous Decomposition

Products

Carbon oxides, Hydrogen

bromide gas (under fire

conditions)

[1][2]

Experimental Protocols: Safe Handling Workflow
Given the lack of specific experimental protocols in the search results, a generalized workflow

for the safe handling of hazardous chemicals like 1-Bromopentadecane-d3 in a laboratory

setting is presented. This workflow is based on standard laboratory safety practices and

information gleaned from the available SDS for the non-deuterated analog.
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Receipt and Storage

Pre-Experiment Preparation

Verify chemical and review SDS

Emergency Response

In case of spill, exposure, or fire

Experiment Execution

Don appropriate PPE

In case of spill, exposure, or firePost-Experiment Cleanup

Decontaminate workspace and equipment

In case of spill, exposure, or fire

Waste Disposal

Segregate and label waste

In case of spill, exposure, or fire

In case of spill, exposure, or fire

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.

Logical Relationships: Hazards and Protective
Measures
The following diagram illustrates the relationship between the identified hazards of 1-

Bromopentadecane and the recommended personal protective equipment (PPE) and safety

measures.
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Identified Hazards

Protective Measures

Skin Irritation (H315)

Protective Gloves

Eye Irritation (H319)

Safety Goggles/Face Shield

Respiratory Irritation (H335)

Use in a well-ventilated area/fume hood

Aquatic Hazard (H412)

Avoid release to the environment

Click to download full resolution via product page

Caption: Hazards and corresponding protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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